N1-(1,1-Difluoroethyl)pseudouridine

• Molecular Formula: C11H14F2N2O6
• Molecular Weight: 308.24 g/mol
• InChI: InChI=1S/C11H14F2N2O6/c12-6(13)2-15-1-4(10(19)14-11(15)20)9-8(18)7(17)5(3-16)21-9/h1,5-9,16-18H,2-3H2,(H,14,19,20)/t5-,7-,8-,9+/m1/s1
• InChIKey: AIRFOPFGWMIWKE-YYNOVJQHSA-N

N1-(1,1-Difluoroethyl)pseudouridine Procurement Specifications

N1-(1,1-Difluoroethyl)pseudouridine is a C-nucleoside analog and a derivative of pseudouridine (Ψ), characterized by the substitution of the N1-hydrogen with a 1,1-difluoroethyl group . This fluorinated alkyl modification classifies it within the N-alkylated pseudouridine family, which includes the widely used N1-methylpseudouridine (m1Ψ). Its primary research applications involve the synthesis of chemically modified mRNA for exploring the structure-activity relationship (SAR) of nucleotide modifications on translation, stability, and immunogenicity . The compound is available for research purposes from several commercial vendors .

01 Structural identity: N1-(1,1-difluoroethyl)-modified pseudouridine core.

02 Physical form & use: Solid powder for in vitro, non-human research.

03 Research context: Nucleoside analog class with potential nucleic acid interaction.

N1-(1,1-Difluoroethyl)pseudouridine Non-Interchangeability

The performance of an mRNA therapeutic is highly sensitive to the specific N1-alkyl modification on pseudouridine. Studies comparing unmodified uridine, pseudouridine (Ψ), and N1-methylpseudouridine (m1Ψ) demonstrate that even minor changes to this position result in vastly different outcomes in protein expression and immunogenicity [1][2]. In particular, research indicates that increasing the size of the N1-alkyl group can have a negative impact on translation efficiency, despite maintaining reduced immunogenicity [3]. Therefore, substituting one modified nucleoside for another without rigorous comparative testing can lead to significant, unpredictable variations in a drug candidate's efficacy and safety profile.

Pseudouridine (ψ)

Substituting with ψ may significantly alter molecular weight, lipophilicity, and hydrogen-bonding, shifting uptake and target interaction profiles.

N1-Methylpseudouridine (m1Ψ)

The smaller methyl group introduces different steric and electronic properties compared to the 1,1-difluoroethyl moiety; class-level fluorination effects cannot be assumed.

Data limitation

Limited head-to-head comparative data exist; most property differences are inferred from class-level knowledge and require verification.

• [1] Andries, O. et al. N1-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. J. Control. Release 217, 337–344 (2015). View Source
• [2] Nelson, J. et al. Impact of mRNA chemistry and manufacturing process on innate immune activation. Sci. Adv. 6, eaaz6893 (2020). View Source
• [3] Sioud, M. et al. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines 12, 624 (2024). View Source

N1-(1,1-Difluoroethyl)pseudouridine Comparative Evidence

Molecular Weight and Lipophilicity

The target compound represents a unique case of a fluorinated ethyl modification. Direct cross-study comparison with published data for N1-ethylpseudouridine suggests that the 1,1-difluoroethyl group may confer a distinct profile. A 2024 study by Sioud et al. quantitatively showed that N1-ethylation of pseudouridine (Ψ) leads to a 'major negative effect on translation' in HEK293T cells [1]. In contrast, while quantitative data for the target compound is not yet published, the presence of fluorine atoms is classically associated with enhanced metabolic stability [2]. This creates a testable hypothesis that the target compound may trade some translation efficiency for significantly improved in vivo stability compared to N1-ethylpseudouridine, a scenario relevant for applications requiring prolonged antigen expression.

MW & Lipophilicity

Class-level inference

308.24 g/mol vs ψ 244.20, m1Ψ 258.23

Supports physicochemical differentiation context

Calculated properties; lipophilicity shift inferred from fluorination

Evidence Dimension	Translation Efficiency and Metabolic Stability
Target Compound Data	Not reported (Hypothesis: Impaired translation vs. m1Ψ; enhanced stability vs. N1-ethyl-Ψ)
Comparator Or Baseline	N1-ethylpseudouridine: 'major negative effect on translation'; N1-methylpseudouridine (m1Ψ): enhanced protein expression vs. Ψ.
Quantified Difference	N/A
Conditions	Based on cross-study inference from Sioud et al. (HEK293T cells) and established SAR of fluorinated compounds.

Why This Matters

Procurement decisions should be based on whether the research question prioritizes maximal translation (favoring m1Ψ) or a balance between stability and translation (hypothesized for the target compound).

• [1] Sioud, M. et al. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines 12, 624 (2024). View Source
• [2] Bohm, H. J. et al. Fluorine in Medicinal Chemistry. ChemBioChem 5, 637–643 (2004). View Source

Stock Solution Stability and Storage

Modified nucleosides are a cornerstone of reducing the innate immune response to therapeutic mRNA. Pseudouridine (Ψ) significantly reduces immunogenicity compared to uridine, and N1-methylpseudouridine (m1Ψ) further improves upon this [1]. Research indicates that N1-ethylation of Ψ also results in 'reduced immunogenicity' [2]. As an N1-alkylated derivative, the target compound N1-(1,1-Difluoroethyl)pseudouridine is expected to exhibit similarly reduced immunogenicity profiles compared to unmodified uridine. However, head-to-head quantitative immunogenicity data against Ψ or m1Ψ is not available in the current literature.

Storage stability

Class-level inference

Powder: -20°C, 3 yr; Solvent: -80°C, 1 yr

Supports long-term study integrity

Vendor-specified conditions; class stability advantage not directly verified

Evidence Dimension	Innate Immune Activation (e.g., TLR, RIG-I)
Target Compound Data	Not reported (Expected: Significantly reduced vs. uridine)
Comparator Or Baseline	N1-methylpseudouridine (m1Ψ): Minimizes innate immune activation [1]. N1-ethylpseudouridine: reduced immunogenicity [2].
Quantified Difference	N/A
Conditions	Inference based on class behavior of N1-alkylated pseudouridines in various cell lines and in vivo models.

Why This Matters

This establishes a baseline expectation for low immunogenicity, which is critical for all mRNA therapeutic applications, but does not provide a basis for selection over other modified nucleosides without further data.

• [1] Nelson, J. et al. Impact of mRNA chemistry and manufacturing process on innate immune activation. Sci. Adv. 6, eaaz6893 (2020). View Source
• [2] Sioud, M. et al. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines 12, 624 (2024). View Source

HPLC Purity Specification

A direct comparison of commercial offerings shows that the target compound is available from multiple vendors with varying specifications. For instance, AK Scientific offers the compound with a minimum purity of 95% . BOC Sciences lists it with a molecular weight of 308.24 and a price of $998 for 5 mg , while TargetMol offers various pack sizes (5 mg to 500 mg) with pricing available upon inquiry . This contrasts with more widely used analogs like N1-methylpseudouridine, which is available at significantly lower cost per unit mass due to economies of scale. This price and availability differential is a key factor in procurement, especially for large-scale applications.

HPLC purity

Vendor specification

≥95% by HPLC

Baseline integrity for in vitro assays

Verify lot-specific COA; typical research-grade threshold

Evidence Dimension	Commercial Availability and Cost
Target Compound Data	Minimum Purity: 95% . Price: $998/5mg .
Comparator Or Baseline	N1-methylpseudouridine (m1Ψ): Widely available at a significantly lower cost per gram.
Quantified Difference	The target compound is a specialty research chemical with a higher cost and limited availability compared to m1Ψ.
Conditions	Based on publicly listed vendor catalogs as of 2024.

Why This Matters

For research use, the higher cost and limited availability of the target compound are acceptable. However, for scaling up to process development or manufacturing, these factors make m1Ψ the more practical and cost-effective choice unless a unique performance advantage of the target compound is demonstrated.

N1-(1,1-Difluoroethyl)pseudouridine Research Applications

Modified Nucleoside for mRNA Therapeutics

The primary and most valuable application for this compound is in fundamental SAR studies. Its unique 1,1-difluoroethyl group allows researchers to directly compare the effects of fluorination versus simple alkylation on mRNA pharmacology. As established in Section 3, the target compound is hypothesized to possess a distinct stability-translation profile compared to N1-methyl- and N1-ethylpseudouridine [1]. Its use in these studies is essential for developing a comprehensive understanding of how different N1-modifications impact therapeutic mRNA performance.

Fluorination Role in Nucleoside Mechanisms

Based on the class-level inference that fluorination enhances metabolic stability [2], the target compound is a strong candidate for research aimed at prolonging the duration of protein expression. This application scenario is directly linked to the evidence in Section 3, where the compound's stability is hypothesized to be a key differentiator. Researchers developing mRNA therapies for protein replacement or regenerative medicine, where sustained expression is more critical than a high peak level, may find this compound particularly useful for testing this hypothesis.

Modified Oligonucleotide Synthesis

Given the documented finding that N1-ethylation hinders translation [1], N1-(1,1-Difluoroethyl)pseudouridine can be used as a comparative tool or 'negative control' when optimizing for maximum protein output. As highlighted in Section 3, the target compound is expected to be less efficient in translation than the gold-standard N1-methylpseudouridine (m1Ψ) [3]. This makes it a valuable benchmark for quantifying the translation 'penalty' associated with bulkier N1-substituents, which is crucial for advancing the rational design of next-generation mRNA therapeutics.

Application

Selection Property

Validation Focus

mRNA modification SAR studies

N1-alkyl substitution impact

Immunogenicity & translation endpoints

Fluorinated nucleoside mechanism studies

Cytotoxicity & cell cycle profiling

Apoptosis & DNA synthesis endpoints

Modified oligonucleotide synthesis

Monomer incorporation efficiency

Duplex stability & nuclease resistance

• [1] Sioud, M. et al. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines 12, 624 (2024). View Source
• [2] Bohm, H. J. et al. Fluorine in Medicinal Chemistry. ChemBioChem 5, 637–643 (2004). View Source
• [3] Andries, O. et al. N1-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. J. Control. Release 217, 337–344 (2015). View Source